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Compound of Interest

Compound Name: Isobutyl isobutyrate

Cat. No.: B1662107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isobutyl isobutyrate, a key

organic compound with diverse applications in the pharmaceutical, flavoring, and coatings

industries. This document outlines its chemical identity, physicochemical properties, detailed

synthesis protocols, analytical methodologies, and safety information, tailored for a scientific

audience.

Chemical Identity and Properties
CAS Number: 97-85-8[1]

IUPAC Name: 2-methylpropyl 2-methylpropanoate[2]

Isobutyl isobutyrate is a carboxylic ester characterized by a pleasant, fruity odor.[2] It is a

colorless liquid that is insoluble in water but soluble in common organic solvents like alcohol

and ether.[2]

Physicochemical Properties
The following table summarizes the key physicochemical properties of isobutyl isobutyrate.
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Property Value Reference

Molecular Formula C₈H₁₆O₂ [1]

Molecular Weight 144.21 g/mol [1]

Boiling Point 148.6 °C at 760 mmHg [3]

Melting Point -80.7 °C [4]

Density 0.855 g/mL at 25 °C [3]

Vapor Pressure 4.33 mmHg at 25 °C [3]

Flash Point 38 °C (100.4 °F)

Autoignition Temperature 432 °C (810 °F) [3]

Refractive Index 1.3999 at 20 °C [3]

Water Solubility 520 mg/L at 20 °C [4]

log Kₒw 2.68 (calculated) [4]

Spectroscopic Data
The structural elucidation of isobutyl isobutyrate is confirmed through various spectroscopic

techniques.

Technique Key Data

¹H NMR
Signals corresponding to the isobutyl and

isobutyrate moieties are observed.

¹³C NMR
Resonances characteristic of the ester carbonyl

and the aliphatic carbons are present.[1]

IR Spectroscopy

A strong absorption band characteristic of the

C=O ester stretch is typically observed around

1733 cm⁻¹.[5]

Mass Spectrometry
The electron ionization (EI) mass spectrum

shows characteristic fragmentation patterns.
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Synthesis of Isobutyl Isobutyrate
Isobutyl isobutyrate can be synthesized through several methods. The most common

laboratory and industrial preparations are the Fischer esterification of isobutyric acid and

isobutanol, and the Tishchenko reaction of isobutyraldehyde.

Fischer Esterification
This method involves the acid-catalyzed reaction between a carboxylic acid and an alcohol.[6]

Materials:

Isobutyric acid

Isobutanol

Concentrated sulfuric acid (catalyst)

Diethyl ether (solvent for extraction)

5% aqueous sodium bicarbonate solution

Saturated aqueous sodium chloride solution (brine)

Anhydrous sodium sulfate or magnesium sulfate (drying agent)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine

isobutyric acid and a molar excess of isobutanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Heat the reaction mixture to reflux and maintain for 1-2 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

After cooling to room temperature, transfer the mixture to a separatory funnel.
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Dilute the mixture with diethyl ether and wash sequentially with water, 5% aqueous sodium

bicarbonate solution (to neutralize the acid catalyst and unreacted isobutyric acid), and brine.

[6]

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter off the drying agent and remove the solvent by rotary evaporation.

Purify the crude product by simple distillation to obtain pure isobutyl isobutyrate.[6]

Tishchenko Reaction
The Tishchenko reaction provides an alternative route to esters through the disproportionation

of an aldehyde using an alkoxide catalyst.[7]

Materials:

Isobutyraldehyde

Aluminum isobutoxide (catalyst)

Anhydrous, inert solvent (e.g., toluene)

Procedure:

In a flame-dried reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve

isobutyraldehyde in an anhydrous solvent.

Add a catalytic amount of aluminum isobutoxide to the solution.

Stir the reaction mixture at room temperature. The reaction is often exothermic and may

require cooling to maintain the desired temperature.

Monitor the reaction progress by GC or NMR spectroscopy.

Upon completion, quench the reaction by the slow addition of water or a dilute acid.

Separate the organic layer, wash with water and brine, and dry over an anhydrous drying

agent.
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Remove the solvent under reduced pressure.

Purify the resulting isobutyl isobutyrate by vacuum distillation.

Analytical Methods
The purity and identity of synthesized isobutyl isobutyrate are typically confirmed using

chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful tool for separating and identifying volatile compounds like isobutyl
isobutyrate.

Sample Preparation: Dilute the isobutyl isobutyrate sample in a volatile organic solvent

such as dichloromethane or hexane.

GC Conditions:

Column: A nonpolar capillary column (e.g., HP-5MS) is suitable for this analysis.

Injector Temperature: 250 °C

Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp

up to a higher temperature (e.g., 250 °C) to ensure the elution of the compound.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from a low to high m/z range (e.g., 40-300 amu) to capture the

molecular ion and characteristic fragments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are used to confirm the molecular structure of isobutyl
isobutyrate.
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Sample Preparation: Dissolve a small amount of the purified ester in a deuterated solvent

(e.g., CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

¹H NMR Acquisition:

Spectrometer: 400 MHz or higher for better resolution.

Pulse Program: Standard single-pulse experiment.

Number of Scans: 8-16 scans.

Relaxation Delay: 1-2 seconds.

¹³C NMR Acquisition:

Spectrometer: 100 MHz or higher.

Pulse Program: Proton-decoupled single-pulse experiment.

Number of Scans: 1024 or more due to the low natural abundance of ¹³C.

Relaxation Delay: 2-5 seconds.

Applications in Research and Drug Development
Isobutyl isobutyrate serves multiple roles in the pharmaceutical and research sectors:

Solvent: Its favorable solvency properties make it useful in formulations and as a reaction

medium.

Flavoring Agent: In drug formulations, it can be used as a flavoring agent to improve

palatability.

Chemical Intermediate: It can serve as a starting material or intermediate in the synthesis of

more complex molecules.

Safety and Handling
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Isobutyl isobutyrate is a flammable liquid and should be handled with appropriate safety

precautions.

Hazard Summary
Hazard Description

Flammability
Flammable liquid and vapor. Keep away from

heat, sparks, and open flames.

Health Hazards

May cause eye, skin, and respiratory tract

irritation. Ingestion of large amounts may cause

central nervous system depression.

Personal Protective Equipment (PPE)

Wear protective gloves, safety goggles, and a

lab coat. Use in a well-ventilated area or under a

chemical fume hood.

First Aid

Eyes: Flush with plenty of water for at least 15

minutes. Skin: Wash with soap and water.

Inhalation: Move to fresh air. Ingestion: Do NOT

induce vomiting. Seek immediate medical

attention for all routes of exposure.

Storage and Disposal
Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances. Dispose of waste material in accordance with local, state, and federal

regulations.

Visualized Workflows
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Fischer Esterification Workflow for Isobutyl Isobutyrate

Reactants

Reaction

Workup

Purification

Isobutyric Acid

Reflux with H₂SO₄ catalyst

Isobutanol

Extraction with Et₂O
Wash with H₂O, NaHCO₃, Brine

Dry with Na₂SO₄

Rotary Evaporation

Simple Distillation

Pure Isobutyl Isobutyrate

Click to download full resolution via product page

Caption: Fischer Esterification Workflow.
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Tishchenko Reaction Workflow for Isobutyl Isobutyrate

Isobutyraldehyde

Reaction with Al(OiBu)₃ catalyst

Quench with H₂O

Extraction & Drying

Vacuum Distillation

Pure Isobutyl Isobutyrate

Click to download full resolution via product page

Caption: Tishchenko Reaction Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Isobutyl isobutyrate(97-85-8) 13C NMR [m.chemicalbook.com]

2. application.wiley-vch.de [application.wiley-vch.de]

3. ocw.mit.edu [ocw.mit.edu]

4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

5. Fatty acid quantification methodisobutyl esterification and GC-FID/MS
[xuebao.shsmu.edu.cn]

6. community.wvu.edu [community.wvu.edu]

7. Tishchenko reaction - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [An In-depth Technical Guide to Isobutyl Isobutyrate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662107#isobutyl-isobutyrate-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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